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Normal, Alabama - Researchers at Alabama A&M University (AAMU) are at the forefront of

developing sustainable agricultural practices designed to enhance crop yields, improve soil

health, and provide farmers with viable alternatives to conventional methods. This guide delves

into key research from AAMU, presenting a comparative analysis of innovative techniques with

supporting experimental data to empower researchers, scientists, and agricultural professionals

with actionable insights. The focus of this analysis is on the impactful research conducted on

sweet potato cultivation, a significant crop in the region, examining the effects of cover crops

and biochar on yield and soil properties.

Enhancing Sweet Potato Yields: The Role of Cover
Crops
A significant area of AAMU's research has been the integration of cover crops in sweet potato

production systems. These studies highlight the potential of cover crops to suppress weeds

and enhance tuber yields, offering a sustainable alternative to synthetic herbicides and

fertilizers.

A case study exploring the use of cereal rye (Secale cereale L.) and rapeseed (Brassica napus

I.) as cover crops prior to sweet potato transplanting demonstrated a notable impact on weed

control and subsequent yield. The study found that tilling the cover crops into the soil, as

opposed to mowing and crimping, led to significant weed suppression, particularly in the early
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stages of the growing season. This practice resulted in up to a threefold increase in root tuber

production compared to control plots with no cover crops.[1] Notably, cereal rye appeared to

promote a higher tuber yield compared to rapeseed.[1]

Another study investigated the impact of different sweet potato cultivars grown in rotation with

winter cover crops, specifically a mix of crimson clover with either cereal rye or winter wheat.

The findings indicated that the use of cover crops was positively correlated with both lower

weed biomass and increased sweet potato yields.[2] The combination of cereal rye and

crimson clover outperformed the winter wheat and crimson clover mixture and the fallow plots.

[2] On average, fields that were not weeded experienced a drastic 60 to 80 percent reduction in

sweet potato yields, underscoring the critical role of effective weed management, which can be

significantly aided by cover crops.[2]

Comparative Yield Data for Cover Crop Practices
Cover Crop
Treatment

Termination
Method

Weed Density
(Early Season)

Marketable Tuber
Yield (relative to
control)

Cereal Rye Tilled Low
~1.5 times higher than

rapeseed plots

Rapeseed Tilled Low Higher than control

Cereal Rye Mowed and Crimped High
No marketable tubers

produced

Rapeseed Mowed and Crimped High
No marketable tubers

produced

No Cover Crop

(Control)
-

100% weed coverage

by August
Baseline

Table 1: Comparative performance of different cover crop treatments on weed density and

sweet potato yield, based on a case study in central Missouri.[1]

Experimental Protocol: Cover Crop and Sweet Potato
Cultivation
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The experimental design involved planting cereal rye and rapeseed as winter cover crops. In

the spring, the cover crops were terminated using two different methods: tilling them into the

soil or mowing and then crimping the residue to form a mulch. Following termination, sweet

potato slips were transplanted into the plots. Control plots with no cover crops were also

included. Throughout the growing season, data was collected on weed density, weed biomass,

and the vigor of the sweet potato plants. At the end of the season, the sweet potatoes were

harvested, and the total and marketable tuber yields were recorded and compared across the

different treatments.

Winter Spring Growing Season Harvest

Plant Cover Crops
(Cereal Rye or Rapeseed)

Terminate Cover Crops
(Tilling or Mowing/Crimping)Growth Transplant Sweet Potato Slips Collect Data

(Weed Density, Plant Vigor) Harvest Sweet Potatoes Analyze Tuber Yield
(Total and Marketable)
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Experimental workflow for cover crop study.

The Efficacy of Biochar in Tropical Agriculture
Research has also explored the potential of biochar, a charcoal-like substance produced from

the pyrolysis of biomass, to improve soil properties and crop yields. A study conducted in

tropical Papua New Guinea investigated the impact of biochar derived from kunai grass and

rice husk on sweet potato production. The application of biochar at a rate of 5 tonnes per

hectare (t/ha) significantly improved soil moisture.[3]

The study revealed that biochar amendment alone increased the total tuber yield of sweet

potatoes by approximately 20%.[3] However, the most substantial gains were observed when

biochar was co-applied with mineral fertilizers (100 kg/ha N, 11 kg/ha P, and 62 kg/ha K), which

resulted in a remarkable 100% increase in total tuber yield and a greater than 75% increase in

above-ground biomass.[3][4] This synergistic effect highlights the potential of biochar to

enhance nutrient uptake and improve the efficiency of mineral fertilizers.[3][4]

Another study utilizing tobacco biochar at a rate of 5 t/ha also demonstrated a significant

increase in storage root yields, with increases ranging from 8% to 45% compared to no biochar
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application.[5]

Comparative Yield Data for Biochar Application
Treatment Storage Root Yield (t/ha)

Percentage Increase in
Yield

No Biochar (Control) 8 - 21 -

5 t/ha Biochar 10 - 23 8% - 45%

5 t/ha Biochar + Mineral

Fertilizers
- 100%

Table 2: Impact of biochar application on sweet potato storage root yield.[3][5]

Experimental Protocol: Biochar and Sweet Potato Field
Trial
The field experiment was conducted using a split-plot design. The main plots consisted of

different sweet potato cultivars, while the sub-plots were treated with either no biochar (control)

or biochar at a rate of 5 t/ha. The biochar was incorporated into the soil prior to planting. In

some treatments, mineral fertilizers were also applied. Data was collected on soil moisture

content, plant growth parameters, above-ground biomass, and the final tuber yield. The nutrient

uptake by the sweet potato plants was also analyzed to understand the mechanisms behind

the observed yield increases.
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Workflow of the biochar field experiment.

Conclusion
The research conducted by Alabama A&M University and its collaborators provides compelling

evidence for the efficacy of sustainable agricultural practices in enhancing crop productivity.

The comparative analysis of cover cropping and biochar application in sweet potato cultivation

demonstrates their potential to increase yields, improve soil health, and reduce reliance on

synthetic inputs. These findings offer valuable guidance for researchers, scientists, and farmers

seeking to develop more resilient and environmentally sound agricultural systems. The detailed
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experimental protocols and quantitative data presented serve as a foundation for further

research and the broader implementation of these beneficial practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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